Cas no 89822-74-2 (Phosphonic acid, [(2,6-dinitrophenyl)methyl]-, diethyl ester)

• Product Name: Phosphonic acid, [(2,6-dinitrophenyl)methyl]-, diethyl ester
• CAS No: 89822-74-2
• MF: C₁₁H₁₅N₂O₇P
• MW: 318.219763994217
• CID: 588000
• PubChem ID: 14549816
• Update Time: 2025-04-19

Phosphonic acid, [(2,6-dinitrophenyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(2,6-dinitrophenyl)methyl]-, diethyl ester
• 2-(diethoxyphosphorylmethyl)-1,3-dinitrobenzene
• Diethyl [(2,6-dinitrophenyl)methyl]phosphonate
• DTXSID10561576
• 89822-74-2

• Inchi： 1S/C11H15N2O7P/c1-3-19-21(18,20-4-2)8-9-10(12(14)15)6-5-7-11(9)13(16)17/h5-7H,3-4,8H2,1-2H3
• InChI Key： GVJBDEIZPFPETL-UHFFFAOYSA-N
• SMILES： P(CC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)(OCC)OCC

Computed Properties

• Exact Mass: 318.06168782g/mol
• Monoisotopic Mass: 318.06168782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 127Ų